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Compound Name: Sulfo-Cyanine5 carboxylic acid

Cat. No.: B14107335

Get Quote

Executive Summary
This guide provides a rigorous technical analysis of Sulfo-Cy5 Carboxylic Acid versus Sulfo-

Cy5 NHS Ester. While both share the same fluorophore core (Cyanine-5) and sulfonated

solubility profile, they represent distinct stages of chemical reactivity.[1] The NHS Ester is a pre-

activated, kinetically unstable electrophile designed for rapid, one-step conjugation to primary

amines. The Carboxylic Acid is the thermodynamically stable precursor, requiring in situ

activation (typically via carbodiimide chemistry) to participate in bioconjugation.

This document details the mechanistic divergences, kinetic constraints, and experimental

protocols required to utilize these reagents effectively in high-sensitivity fluorescence

applications.

Part 1: Chemical Fundamentals & Photophysics
Both reagents utilize the Sulfo-Cy5 core. The critical distinction lies in the "Sulfo" modification

(sulfonate groups,

), which confers extreme hydrophilicity compared to standard Cy5.
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The "Sulfo" Advantage
Standard Cy5 is hydrophobic and often requires organic co-solvents (DMSO/DMF) for labeling,

which can denature sensitive proteins. Sulfo-Cy5 is water-soluble, preventing precipitation of

the dye-protein conjugate and reducing non-specific hydrophobic binding.

Critical Constraint: Due to its negative charge, Sulfo-Cy5 is cell-impermeable. It is ideal for

labeling cell-surface receptors (e.g., flow cytometry) or soluble proteins but cannot be used for

intracellular imaging of live cells without permeabilization.

Photophysical Data
Property Value Notes

Excitation Max 646 nm
Far-red; avoids tissue

autofluorescence.

Emission Max 662 nm
Minimal spectral overlap with

GFP/PE.

Extinction Coeff.

~271,000 ngcontent-ng-

c3009699313="" _nghost-ng-

c3156237429="" class="inline

ng-star-inserted">

High brightness.[1]

Quantum Yield ~0.28 Efficient photon emission.

Solubility Aqueous
No organic co-solvents

required.[2]

Part 2: The Mechanistic Divergence
The NHS Ester: The "Race Against Hydrolysis"
The Sulfo-Cy5 NHS Ester contains an N-hydroxysuccinimide leaving group.[3] It reacts with

primary amines (

) on proteins (Lysine residues, N-terminus) to form a stable amide bond.

The Mechanism: Nucleophilic attack of the amine on the ester carbonyl.[3]
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The Competitor: Hydrolysis.[3] Water also attacks the carbonyl, cleaving the NHS group and

reverting the molecule to the non-reactive Carboxylic Acid form.

The pH Paradox:

Lysine

-amines have a pKa

10.5. They must be unprotonated (

) to react.

NHS ester hydrolysis accelerates exponentially at high pH.

Optimal Window: pH 8.3 – 8.[3]5. This balances amine reactivity against ester

degradation.

The Carboxylic Acid: The Stable Precursor
Sulfo-Cy5 Carboxylic Acid has a free

group. It is chemically inert toward amines until activated.

Activation: Requires a zero-length crosslinker, typically EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), often stabilized by adding Sulfo-NHS.[4][5][6][7]

Utility:

Cost: Significantly cheaper than the NHS ester.

Storage: Indefinite stability (does not hydrolyze).

Flexibility: Can be activated to react with hydrazides or hydroxylamines, not just amines.

Part 3: Decision Logic & Visualization
The following diagram illustrates the decision process for selecting the correct reagent and the

competing kinetic pathways involved.
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Figure 1: Decision matrix for reagent selection and kinetic pathways of NHS ester hydrolysis

vs. conjugation.

Part 4: Experimental Protocols
Protocol A: Direct Labeling with Sulfo-Cy5 NHS Ester
Best for: Antibodies, rapid labeling, small batches.

Materials:

Sulfo-Cy5 NHS Ester (Store at -20°C, desiccated).[2][8]

Protein (1-10 mg/mL) in PBS.

1M Sodium Bicarbonate (pH 8.5).[9]

Step-by-Step:

Buffer Exchange (Critical): Ensure protein is free of Tris, Glycine, or BSA. These contain

amines and will consume the dye. Dialyze against PBS if necessary.[9]

pH Adjustment: Add 1/10th volume of 1M Sodium Bicarbonate to the protein solution. Target

pH: 8.3–8.5.[3]
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Why? To deprotonate lysine residues without accelerating hydrolysis too drastically.

Dye Preparation: Dissolve Sulfo-Cy5 NHS ester in water or anhydrous DMSO immediately

before use.

Caution: Do not store this solution. Hydrolysis begins instantly in water.[10]

Reaction: Add dye to protein at a 10–20 molar excess. Incubate for 1 hour at Room

Temperature (RT) in the dark.

Purification: Remove unreacted dye using a Desalting Column (e.g., Sephadex G-25) or

dialysis.

Protocol B: Two-Step Activation of Sulfo-Cy5 Carboxylic
Acid
Best for: Bulk usage, custom linkers, cost-saving.

Materials:

Sulfo-Cy5 Carboxylic Acid.[11][12][13]

EDC (freshly prepared).[4][7]

Sulfo-NHS.[4][6][7][13][14]

Activation Buffer: 0.1M MES, pH 6.0.

Coupling Buffer: PBS, pH 7.5.

Step-by-Step:

Solubilization: Dissolve Sulfo-Cy5 Carboxylic Acid in MES buffer (pH 6.0).

Activation: Add EDC and Sulfo-NHS to the dye solution.

Ratio: Dye:EDC:Sulfo-NHS = 1:1.2:1.2 (molar ratio).

Incubation: 15–30 minutes at RT.[4][14]
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Mechanism:[4][12][14][15] EDC forms an unstable O-acylisourea; Sulfo-NHS converts this

to a semi-stable Sulfo-NHS ester.[7]

Quenching (Optional but Recommended): If the protein contains carboxyls, excess EDC can

cause protein polymerization. Use 2-mercaptoethanol to quench remaining EDC before

adding protein, OR perform a rapid desalting step to isolate the activated dye.

Conjugation: Add the activated dye solution to the protein (in PBS, pH 7.5). Incubate 2 hours

at RT.

Purification: Desalting column/dialysis.

Part 5: Troubleshooting & Quality Control
Observation Probable Cause Corrective Action

Low Labeling Efficiency (DOL

< 1)
Hydrolysis of NHS ester.

Ensure dye stock is fresh.

Check buffer pH (must be >

8.0).[9][14] Ensure no

Tris/Glycine is present.

Protein Precipitation
Over-labeling (Too many

dyes).

Reduce Dye:Protein molar

ratio.[6] Sulfo-Cy5 is soluble,

but over-modification alters

protein isoelectric point.

High Background in Cell

Imaging
Cell impermeability.[1]

Sulfo-Cy5 cannot enter live

cells. Use standard Cy5

(hydrophobic) or permeabilize

cells first.

Dye Signal but No Protein Free dye contamination.

Improve purification. Use a

longer desalting column or

dialysis with proper MWCO.

Calculation: Degree of Labeling (DOL)
To validate the protocol, calculate the DOL using absorbance:

: Absorbance at 646 nm.
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: Absorbance at 280 nm.

: 271,000

.[1][8]

: Correction factor for Cy5 absorbance at 280 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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